5-(2-Oxopropyl)isoxazole-3-carboxylic acid

• Molecular Formula: C7H7NO4
• Molecular Weight: 169.13 g/mol
• IUPAC Name: 5-(2-oxopropyl)-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C7H7NO4/c1-4(9)2-5-3-6(7(10)11)8-12-5/h3H,2H2,1H3,(H,10,11)
• InChI Key: SDDJODIXTJHGPR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC(=NO1)C(=O)O

Description

5-(2-Oxopropyl)isoxazole-3-carboxylic acid is a useful research compound. Its molecular formula is C7H7NO4 and its molecular weight is 169.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 5-(2-oxopropyl)isoxazole-3-carboxylate (0.65 g, 3.30 mmol) was dissolved in ethanol (10 ml). A solution of cesium carbonate (1.611 g, 4.94 mmol) in water (5 ml) was added to the reaction mixture and it was stirred for 7 h at RT. The reaction mixture was concentrated, diluted with water and pH was adjusted to 2 with citric acid. The aqueous phase was extracted with ethyl acetate, dried with Na2SO4 and evaporated to dryness afforded 0.203 g (36%) of the title compound. 1H-NMR (400 MHz; d6-DMSO): δ, 2.21 (s, 3H), 4.20 (s, 2H), 6.67 (s, 1H).